Cas no 2172183-63-8 (2-(2-{(tert-butoxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid
• CAS No: 2172183-63-8
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6428235
• PubChem ID: 165826052
• Update Time: 2025-08-02

2-(2-{(tert-butoxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid
• 2172183-63-8
• EN300-1286134
• 2-(2-{[(tert-butoxy)carbonyl]amino}bicyclo[3.2.0]heptan-2-yl)acetic acid

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-14(8-11(16)17)7-6-9-4-5-10(9)14/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： XXJUUGPQFARRDA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCC2CCC21)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}bicyclo3.2.0heptan-2-yl)acetic acid

Comprehensive Guide to 2-(2-{(tert-butoxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid (CAS No. 2172183-63-8)

2-(2-{(tert-butoxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid (CAS No. 2172183-63-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclo[3.2.0]heptane structure and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of complex molecules. Its molecular formula and structural features make it a valuable asset for researchers exploring novel drug candidates and bioactive molecules.

The Boc-protected bicyclic compound is particularly notable for its role in peptide synthesis and the development of protease inhibitors. With the growing demand for targeted therapies and precision medicine, compounds like 2-(2-{(tert-butoxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid are increasingly relevant. Researchers are leveraging its structural properties to design molecules that can interact selectively with biological targets, offering potential applications in treating diseases such as cancer, viral infections, and autoimmune disorders.

One of the key advantages of this compound is its stability under various chemical conditions, attributed to the Boc group. This feature allows for efficient handling and storage, making it a preferred choice in laboratory settings. Additionally, the bicyclo[3.2.0]heptane core provides a rigid framework that can enhance the binding affinity of derived molecules to their targets, a property highly sought after in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in interest around small molecule inhibitors and peptide mimetics, both of which can benefit from the structural motifs present in 2-(2-{(tert-butoxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid. The compound’s versatility is further highlighted by its potential use in bioconjugation and prodrug development, areas that are rapidly evolving due to advancements in biotechnological applications.

From a synthetic chemistry perspective, the preparation of 2-(2-{(tert-butoxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of a wide array of analogs with tailored properties. This flexibility is crucial for medicinal chemists aiming to optimize pharmacokinetic and pharmacodynamic profiles of lead compounds.

The growing emphasis on green chemistry and sustainable practices has also influenced the synthesis and application of this compound. Researchers are exploring eco-friendly solvents and catalytic methods to reduce the environmental impact of producing such intermediates. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing, a topic of significant interest among stakeholders.

Market dynamics for 2-(2-{(tert-butoxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid reflect its niche yet expanding role in drug development. With the rise of personalized medicine and orphan drug initiatives, the demand for high-quality, specialized intermediates is expected to grow. Suppliers and contract research organizations (CROs) are increasingly offering custom synthesis services to meet the needs of academic and industrial researchers.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}bicyclo[3.2.0]heptan-2-yl)acetic acid (CAS No. 2172183-63-8) represents a versatile and valuable building block in modern chemical research. Its unique structural features, combined with its applicability in drug discovery and development, make it a compound of enduring interest. As the pharmaceutical landscape continues to evolve, this molecule is poised to play a pivotal role in the creation of next-generation therapeutics.